3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol

• IUPAC Name: 3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol
• InChI: InChI=1S/C13H18ClNO3/c14-11-7-10(9-15-3-1-4-16)8-12-13(11)18-6-2-5-17-12/h7-8,15-16H,1-6,9H2
• InChI Key: MRQTXRKVVFXUAU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C(=CC(=C2)CNCCCO)Cl)OC1
• Molecular Formula: C13H18ClNO3
• Molecular Weight: 271.74 g/mol

Description

3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol involves binding to serotonin receptors in the brain, which can modulate various neurotransmitter systems and affect mood, behavior, and cognition. Additionally, this compound has been shown to exhibit activity as a dopamine transporter inhibitor, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol can modulate various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. This can lead to changes in mood, behavior, and cognition, and may contribute to its potential therapeutic effects in treating psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol in lab experiments is its potential to modulate various neurotransmitter systems in the brain, which can be useful in studying the underlying mechanisms of psychiatric disorders. However, limitations include the need for specific conditions and equipment to ensure high yield and purity of the final product, as well as the potential for toxicity and side effects.

Future Directions

For research on 3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol include investigating its potential use in treating other psychiatric disorders, such as schizophrenia and bipolar disorder. Additionally, further studies are needed to elucidate the underlying mechanisms of its pharmacological effects and to optimize its synthesis method to ensure high yield and purity of the final product.

Synthesis Methods

The synthesis of 3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol involves the reaction of 6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-amine with 3-chloropropan-1-ol. The reaction is typically carried out in the presence of a catalyst and under specific conditions to ensure high yield and purity of the final product.

Scientific Research Applications

3-[(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methylamino]propan-1-ol has been studied for its potential applications in various fields, including pharmacology, neuroscience, and medicinal chemistry. It has been shown to exhibit activity as a serotonin receptor agonist and has been investigated for its potential use in treating psychiatric disorders such as depression and anxiety.